Cas no 374794-98-6 (1,1-Dimethyl-2-oxa-8-aza-spiro4.5decane)

• Product Name: 1,1-Dimethyl-2-oxa-8-aza-spiro4.5decane
• CAS No: 374794-98-6
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD20278313
• CID: 1032040
• PubChem ID: 17979985
• Update Time: 2025-05-21

1,1-Dimethyl-2-oxa-8-aza-spiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethyl-2-oxa-8-azaspiro[4.5]decane
• 1,1-DIMETHYL-2-OXA-8-AZASPIRO[4.5]DECANE HYDROCHLORIDE
• 1,1-Dimethyl-2-oxa-8-aza-spiro[4.5]decane
• F12384
• SCHEMBL4690152
• AKOS016011890
• CS-0323329
• 1,1-Dimethyl-2-oxo-8-aza-spiro[4.5]decane
• AMY21684
• MFCD20278313
• 374794-98-6
• 1,1-DIMETHYL-2-OXA-8-AZASPIRO[4.5]DECANEHYDROCHLORIDE
• SB36899
• DB-354115
• 1,1-Dimethyl-2-oxa-8-aza-spiro4.5decane

• MDL： MFCD20278313
• Inchi： 1S/C10H19NO/c1-9(2)10(5-8-12-9)3-6-11-7-4-10/h11H,3-8H2,1-2H3
• InChI Key： VBFWOAOPBSWXNQ-UHFFFAOYSA-N
• SMILES： O1CCC2(CCNCC2)C1(C)C

Computed Properties

• Exact Mass: 169.14677
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Additional information on 1,1-Dimethyl-2-oxa-8-aza-spiro4.5decane

Comprehensive Overview of 1,1-Dimethyl-2-oxa-8-aza-spiro[4.5]decane (CAS No. 374794-98-6): Properties, Applications, and Industry Insights

1,1-Dimethyl-2-oxa-8-aza-spiro[4.5]decane (CAS No. 374794-98-6) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring both aza (nitrogen) and oxa (oxygen) heterocycles, offers versatile reactivity, making it a valuable intermediate for synthesizing bioactive molecules. The spiro[4.5]decane core contributes to its three-dimensional rigidity, a property highly sought after in drug design to improve target specificity and metabolic stability.

In recent years, the demand for spirocyclic compounds like 1,1-Dimethyl-2-oxa-8-aza-spiro[4.5]decane has surged due to their role in addressing challenges in central nervous system (CNS) drug development. Researchers are actively exploring its potential as a scaffold for neuroprotective agents and G-protein-coupled receptor (GPCR) modulators, aligning with the growing focus on neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound’s lipophilic balance and hydrogen-bonding capacity further enhance its suitability for blood-brain barrier penetration, a critical factor in CNS therapeutics.

From an industrial perspective, CAS No. 374794-98-6 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on solvent use and waste reduction, manufacturers are optimizing routes to produce this compound via catalytic asymmetric methods or flow chemistry. These advancements not only improve yield but also reduce environmental impact, resonating with the ESG (Environmental, Social, and Governance) priorities of modern enterprises.

The agrochemical sector also benefits from derivatives of 1,1-Dimethyl-2-oxa-8-aza-spiro[4.5]decane, particularly in developing next-generation pesticides with lower toxicity profiles. Its spirocyclic structure can disrupt insect nervous systems while minimizing harm to non-target species, addressing the global push for eco-friendly crop protection. This aligns with frequent search queries like "biodegradable pesticide ingredients" and "safe agrochemical intermediates," reflecting market trends toward sustainability.

Analytical characterization of CAS No. 374794-98-6 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound’s stereochemistry and purity, which are crucial for regulatory submissions. Notably, its thermal stability and solubility profile are frequently analyzed to ensure compatibility with formulation processes, a topic of high relevance in pre-formulation studies.

In summary, 1,1-Dimethyl-2-oxa-8-aza-spiro[4.5]decane represents a nexus of innovation across multiple disciplines. Its applications span medicinal chemistry, material science, and sustainable agriculture, driven by its unique structural features and adaptability to modern synthetic challenges. As research continues to uncover new utilities, this compound is poised to remain a focal point in industrial and academic laboratories worldwide.